Cas no 1396859-68-9 (1-[(3-fluorophenyl)methanesulfonyl]-4-({[(furan-2-yl)methyl]sulfanyl}methyl)piperidine)

• Product Name: 1-[(3-fluorophenyl)methanesulfonyl]-4-({[(furan-2-yl)methyl]sulfanyl}methyl)piperidine
• CAS No: 1396859-68-9
• MF: C₁₈H₂₂FNO₃S₂
• MW: 383.500586032867
• CID: 5364211
• Update Time: 2025-06-11

1-[(3-fluorophenyl)methanesulfonyl]-4-({[(furan-2-yl)methyl]sulfanyl}methyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 1-[(3-fluorophenyl)methylsulfonyl]-4-(furan-2-ylmethylsulfanylmethyl)piperidine
• 1-[(3-fluorophenyl)methanesulfonyl]-4-({[(furan-2-yl)methyl]sulfanyl}methyl)piperidine

• Inchi： 1S/C18H22FNO3S2/c19-17-4-1-3-16(11-17)14-25(21,22)20-8-6-15(7-9-20)12-24-13-18-5-2-10-23-18/h1-5,10-11,15H,6-9,12-14H2
• InChI Key： NCKOEZGLWHHNRH-UHFFFAOYSA-N
• SMILES： N1(S(CC2=CC=CC(F)=C2)(=O)=O)CCC(CSCC2=CC=CO2)CC1

Additional information on 1-[(3-fluorophenyl)methanesulfonyl]-4-({[(furan-2-yl)methyl]sulfanyl}methyl)piperidine

Comprehensive Overview of 1-[(3-fluorophenyl)methanesulfonyl]-4-({[(furan-2-yl)methyl]sulfanyl}methyl)piperidine (CAS No. 1396859-68-9)

1-[(3-fluorophenyl)methanesulfonyl]-4-({[(furan-2-yl)methyl]sulfanyl}methyl)piperidine (CAS No. 1396859-68-9) is a structurally unique compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a piperidine core, a fluorophenyl group, and a furan-2-yl moiety, making it a versatile candidate for drug discovery. Researchers are particularly interested in its potential applications due to its sulfonyl and sulfanyl functional groups, which are known to enhance binding affinity and metabolic stability.

The compound's CAS No. 1396859-68-9 is frequently searched in scientific databases, reflecting its relevance in modern medicinal chemistry. Users often inquire about its synthesis, mechanism of action, and biological activity, aligning with the growing demand for novel therapeutic agents. Its fluorophenyl component is particularly noteworthy, as fluorinated compounds are increasingly explored for their improved pharmacokinetic properties. Additionally, the furan-2-yl group contributes to its potential as a scaffold for designing small-molecule inhibitors.

In recent years, the scientific community has focused on sulfonamide and sulfide derivatives due to their roles in targeting enzymes and receptors. 1-[(3-fluorophenyl)methanesulfonyl]-4-({[(furan-2-yl)methyl]sulfanyl}methyl)piperidine exemplifies this trend, with studies suggesting its utility in modulating protein-protein interactions. This aligns with current research hotspots, such as drug repurposing and precision medicine, where multifunctional compounds are highly valued.

From a synthetic perspective, the compound's piperidine backbone offers flexibility for structural modifications, enabling researchers to optimize its bioavailability and selectivity. The incorporation of a fluorine atom further enhances its metabolic stability, a critical factor in lead optimization processes. These attributes make CAS No. 1396859-68-9 a promising subject for structure-activity relationship (SAR) studies, particularly in the context of central nervous system (CNS) disorders and inflammatory diseases.

The growing interest in heterocyclic compounds like 1-[(3-fluorophenyl)methanesulfonyl]-4-({[(furan-2-yl)methyl]sulfanyl}methyl)piperidine is also driven by advancements in computational chemistry and AI-driven drug design. Researchers frequently search for molecular docking data and in silico predictions to accelerate the discovery of new candidates. This compound's sulfonyl and sulfanyl groups are particularly amenable to such analyses, offering insights into its potential interactions with biological targets.

In summary, 1-[(3-fluorophenyl)methanesulfonyl]-4-({[(furan-2-yl)methyl]sulfanyl}methyl)piperidine (CAS No. 1396859-68-9) represents a compelling area of research in modern drug development. Its unique structural features, combined with the rising demand for fluorinated and sulfur-containing compounds, position it as a valuable tool for addressing unmet medical needs. As the scientific community continues to explore its applications, this compound is likely to remain a focal point in medicinal chemistry and pharmacology.